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Compound Name:
2-Fluoro-4-(2-

hydroxyethyl)pyridine

Cat. No.: B8581469 Get Quote

Essential Safety and Handling Guide for 2-Fluoro-4-
(2-hydroxyethyl)pyridine
This guide provides immediate, essential safety and logistical information for handling 2-
Fluoro-4-(2-hydroxyethyl)pyridine in a laboratory setting. The following procedures are

based on best practices for handling pyridine derivatives and related fluoro-organic

compounds, aiming to ensure the safety of researchers and scientists.

Operational Plan: Handling and Personal Protective Equipment (PPE)

Safe handling of 2-Fluoro-4-(2-hydroxyethyl)pyridine requires strict adherence to safety

protocols to minimize exposure and risk.

1. Engineering Controls:

Always handle this compound in a properly functioning certified laboratory chemical fume

hood to minimize inhalation exposure.[1][2][3]

Ensure that an emergency eyewash station and safety shower are readily accessible within

the immediate work area.[3][4]

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Chemical safety goggles with side shields are mandatory. A face

shield may be required for operations with a higher risk of splashing.[1][2][5]

Skin Protection:

Wear a fully-buttoned lab coat to prevent skin contact.[1][3]

Gloves are essential. Nitrile or neoprene gloves are recommended for handling pyridine

derivatives.[1][2] Always inspect gloves for integrity before use and wash hands thoroughly

after removing them.[3][5]

Respiratory Protection: Under normal use within a fume hood, additional respiratory

protection is not typically necessary. In the event of a large spill or inadequate ventilation, a

NIOSH-approved respirator with an organic vapor cartridge may be required.[3][4]

3. Handling Procedures:

Avoid direct contact with skin, eyes, and clothing.[5][6]

Do not breathe vapors or mist.[5][6]

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

area away from heat, sparks, and open flames.[2][3][6]

Ground and bond containers and receiving equipment to prevent static discharge.[7][8]

Use non-sparking tools.[7][8]

First Aid Measures

In case of exposure, immediate action is crucial:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

while holding the eyelids open. Seek immediate medical attention.[1][6][8]

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

plenty of soap and water. Seek medical attention if irritation persists.[1][6][8]
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Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.[1][6][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[8]

Spill and Disposal Plan

Proper containment and disposal are critical to prevent environmental contamination and

further exposure.

1. Spill Cleanup:

Small Spills: For small spills that can be cleaned up quickly, absorb the material with an inert,

non-combustible absorbent such as sand, diatomaceous earth, or vermiculite.[7][9] Place the

absorbed material into a sealed, labeled container for hazardous waste disposal.

Large Spills: Evacuate the area immediately. Alert the appropriate emergency response

team. Wear appropriate PPE, including respiratory protection, before attempting to clean up.

Prevent the spill from entering drains or waterways.[7]

2. Waste Disposal:

Waste 2-Fluoro-4-(2-hydroxyethyl)pyridine and any contaminated materials must be

disposed of as hazardous waste.[3][10]

Collect waste in a designated, properly labeled, and sealed container.[3]

Consult with your institution's environmental health and safety (EHS) office for specific

disposal procedures, which may include incineration.[5][10] Do not mix with other waste

streams unless specifically instructed to do so.

Quantitative Safety Data Summary
The following table summarizes key quantitative safety data for pyridine and related

compounds, which should be considered as indicative for 2-Fluoro-4-(2-
hydroxyethyl)pyridine in the absence of specific data.
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Parameter Value Reference Compound(s)

Exposure Limits

NIOSH REL TWA 5 ppm (15 mg/m³) Pyridine[4]

OSHA PEL TWA 5 ppm (15 mg/m³) Pyridine[4]

Physical Properties

Boiling Point
235 - 238 °C / 455 - 460.4 °F

@ 760 mmHg
2-Pyridineethanol[6]

Flash Point 92 °C / 197.6 °F 2-Pyridineethanol[6]

Toxicity Data

Oral (LD50) Rat 891 mg/kg Pyridine[3]

Dermal (LD50) Rabbit 1,121 mg/kg Pyridine[3]

Inhalation (LC50) Rat 17.1 mg/l (4 hours) Pyridine[3]

Experimental Workflow and Safety Protocol
The following diagram outlines the standard workflow for the safe handling and disposal of 2-
Fluoro-4-(2-hydroxyethyl)pyridine.
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Workflow for Safe Handling of 2-Fluoro-4-(2-hydroxyethyl)pyridine
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Caption: Workflow for the safe handling of 2-Fluoro-4-(2-hydroxyethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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